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Compound of Interest

Compound Name:
G-quadruplex DNA fluorescence

probe 1

Cat. No.: B15140994 Get Quote

Essential Safety and Handling Guide for G-
quadruplex DNA Fluorescence Probe 1
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of G-
quadruplex DNA Fluorescence Probe 1. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)
When handling G-quadruplex DNA Fluorescence Probe 1, appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required PPE.
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PPE Category Item
Specifications and
Rationale

Body Protection Laboratory Coat

Must be worn fully buttoned to

protect against spills and

splashes. A poly-cotton blend

is generally acceptable. For

work with open flames, a 100%

cotton or flame-resistant coat

is required.[1]

Hand Protection Disposable Nitrile Gloves

Nitrile gloves are

recommended for their wide

range of protection against

chemical and biological

materials.[1][2] Gloves should

be changed immediately if

contaminated or compromised.

[2] For tasks with a higher risk

of splashing, consider wearing

two pairs of gloves (double-

gloving).[3]

Eye and Face Protection
Safety Glasses with Side

Shields or Chemical Goggles

Safety glasses meeting ANSI

Z87.1 standards are the

minimum requirement.[1]

Chemical goggles offer

superior protection against

splashes and should be used

when handling larger volumes

or during procedures with a

high splash risk.[1][3] A face

shield worn over safety

glasses or goggles is

recommended when there is a

significant risk of splashes.[1]

[4]
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Handling and Storage Procedures
Proper handling and storage are crucial to ensure the stability and performance of the G-
quadruplex DNA Fluorescence Probe 1. The probe has a molecular formula of

C27H31IN2O3 and a molecular weight of 558.45 g/mol .[5][6]

Storage:

Long-term (up to 6 months): Store the probe in its dry state or in a solvent at -80°C,

protected from light and under a nitrogen atmosphere.[6][7]

Short-term (up to 1 month): The probe can be stored at -20°C, also protected from light and

under nitrogen.[6][7]

Aliquoting: To minimize freeze-thaw cycles, it is recommended to prepare concentrated stock

solutions and then create smaller, single-use aliquots for daily experiments.[8]

Preparation of Solutions:

Allow the vial to warm to room temperature before opening to prevent condensation.

Resuspend the dry probe in an appropriate solvent, such as DMSO, to create a concentrated

stock solution (e.g., 100 µM).[8][9]

From the stock solution, prepare working solutions at the desired concentration using an

appropriate buffer.

General Handling:

Handle the probe in a well-ventilated area.

Avoid direct contact with skin and eyes.[4]

Always protect the probe from light to prevent photobleaching.[8]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Experimental Workflow
The following diagram outlines a typical workflow for using the G-quadruplex DNA
Fluorescence Probe 1 in a cell-based imaging experiment.
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Caption: Workflow for G-quadruplex DNA fluorescence probe cell imaging.
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Disposal Plan
Proper disposal of waste contaminated with fluorescent probes is essential to prevent

environmental contamination and ensure compliance with safety regulations.[10][11]

Waste Type Disposal Procedure

Stock Solutions

Collect all stock solutions containing the

fluorescent probe in a clearly labeled, sealed,

and appropriate waste container. Dispose of as

hazardous chemical waste according to your

institution's guidelines.[10]

Contaminated Labware (non-sharps)

Items such as gloves, pipette tips, and paper

towels that have come into contact with the

probe should be collected in a designated

biohazard bag.[10][11] This bag should then be

placed in a regulated medical waste bin.

Buffer Solutions

Used buffer solutions containing the fluorescent

probe should be collected as hazardous waste.

Do not pour them down the drain unless your

institution's safety office has approved a specific

filtration or deactivation procedure.[10]

Gels

Electrophoresis gels containing the probe

should be collected in a labeled container and

disposed of as hazardous waste.[10]

Sharps

Needles, syringes, and other sharps

contaminated with the probe must be disposed

of in a designated sharps container.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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